Cas no 3361-13-5 (4-Methylumbelliferyl propionate)

• Product Name: 4-Methylumbelliferyl propionate
• CAS No: 3361-13-5
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD00047644
• CID: 322235
• PubChem ID: 76890
• Update Time: 2025-07-20

4-Methylumbelliferyl propionate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-methyl-7-(1-oxopropoxy)-
• (4-methyl-2-oxochromen-7-yl) propanoate
• 4-methyl-2-oxo-2H-chromen-7-yl propionate
• 4-METHYLUMBELLIFERYL PROPIONATE CRYSTALLINE
• 4-Methylumbelliferylpropionate
• 4-methyl-7-propionyloxy-coumarin
• 4-Methyl-7-propionyloxy-cumarin
• EINECS 222-129-3
• SCHEMBL2534958
• AE-848/30701047
• 4-Methyl-7-(1-oxopropoxy)-2H-1-benzopyran-2-one
• DTXSID40187304
• FT-0619131
• 2H-1-Benzopyran-2-one, 4-methyl-7-(1-oxopropoxy)-
• 4-METHYLUMBELLIFERYL PROPIONATE
• 6F8F3EW6D4
• M-6130
• 3361-13-5
• CS-0360452
• SR-01000106169-1
• AKOS002261863
• 7-propanoyloxy-4-methylcoumarin
• MFCD00047644
• SR-01000106169
• NS00029513
• 4-Methyl-7-(1-oxopropoxy)-2-benzopyrone
• 4-methyl-2-oxo-2H-chromen-7-yl propanoate
• 4-Methylumbelliferyl propionate

• MDL： MFCD00047644
• Inchi： 1S/C13H12O4/c1-3-12(14)16-9-4-5-10-8(2)6-13(15)17-11(10)7-9/h4-7H,3H2,1-2H3
• InChI Key： IOKUIFTUULBXMB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=CC1=2)OC(CC)=O)=O

Computed Properties

• Exact Mass: 232.07400
• Monoisotopic Mass: 232.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.227
• Boiling Point: 382.1°C at 760 mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.551
• PSA: 56.51000
• LogP: 2.41680
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-Methylumbelliferyl propionate

Comprehensive Overview of 4-Methylumbelliferyl Propionate (CAS No. 3361-13-5): Properties, Applications, and Research Insights

4-Methylumbelliferyl propionate (CAS No. 3361-13-5), often abbreviated as 4-MUP, is a fluorogenic substrate widely utilized in biochemical and enzymatic assays. This compound belongs to the family of umbelliferone derivatives, which are renowned for their fluorescent properties. The propionate ester of 4-methylumbelliferone serves as a critical tool in detecting enzyme activity, particularly for lipases and esterases. Its ability to release the highly fluorescent 4-methylumbelliferone upon enzymatic hydrolysis makes it indispensable in diagnostic and research settings.

The growing demand for high-sensitivity detection methods in life sciences has propelled the popularity of 4-Methylumbelliferyl propionate. Researchers frequently search for "4-MUP fluorescence assay protocol" or "best fluorogenic substrates for lipase detection," highlighting its relevance in modern laboratories. Unlike traditional colorimetric substrates, 4-MUP offers superior signal-to-noise ratios, making it ideal for high-throughput screening and microplate-based assays. Its compatibility with automated systems further enhances its appeal in pharmaceutical and biotechnology industries.

One of the trending topics associated with CAS No. 3361-13-5 is its role in enzyme kinetics studies. Questions like "How to optimize 4-MUP for kinetic measurements?" or "Comparing 4-MUP with other fluorogenic substrates" are commonly explored in academic forums. The compound's stability under physiological pH and temperature conditions ensures reproducible results, a key factor for drug discovery and diagnostic kit development. Additionally, its low cytotoxicity allows for applications in live-cell imaging and cellular esterase activity profiling.

From a synthetic chemistry perspective, 4-Methylumbelliferyl propionate is synthesized via the esterification of 4-methylumbelliferone with propionic anhydride. This process, often queried as "synthesis of 4-MUP step-by-step," requires precise control of reaction conditions to achieve high yields. The compound's purity is critical, as impurities can interfere with fluorescence measurements. Advanced purification techniques such as HPLC or recrystallization are typically employed to meet the stringent requirements of research-grade reagents.

Environmental and safety considerations are also frequently discussed regarding 3361-13-5. While the compound is not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. Searches like "Is 4-MUP biodegradable?" reflect the increasing emphasis on sustainable laboratory practices. Manufacturers are now focusing on green chemistry approaches to minimize waste during production.

In conclusion, 4-Methylumbelliferyl propionate (CAS No. 3361-13-5) remains a cornerstone in fluorescence-based assays due to its reliability and versatility. Whether for diagnostic applications, enzyme mechanism studies, or high-throughput drug screening, this compound continues to address the evolving needs of the scientific community. Future research may explore its potential in nanotechnology and targeted therapy, further expanding its utility.